Cas no 135729-31-6 (Grantionin)

Grantionin structure
Grantionin structure
Product Name:Grantionin
CAS No:135729-31-6
MF:C18H16O6
MW:328.316045761108
CID:2023595
PubChem ID:14861188
Update Time:2025-04-21

Grantionin Chemical and Physical Properties

Names and Identifiers

    • Grantionin
    • 2-(3,5-Dimethoxyphenyl)-7-hydroxy-6-methoxy-4H-1-benzopyran-4-one
    • 7-hydroxy-6,3',5'-trimethoxyflavone
    • 135729-31-6
    • 2-(3,5-dimethoxyphenyl)-7-hydroxy-6-methoxychromen-4-one
    • LMPK12110061
    • Inchi: 1S/C18H16O6/c1-21-11-4-10(5-12(6-11)22-2)16-8-14(19)13-7-18(23-3)15(20)9-17(13)24-16/h4-9,20H,1-3H3
    • InChI Key: XEVXJBGZWXMMBZ-UHFFFAOYSA-N
    • SMILES: COC1C=C(C2OC3C(=CC(=C(C=3)O)OC)C(=O)C=2)C=C(OC)C=1

Computed Properties

  • Exact Mass: 328.09468823Da
  • Monoisotopic Mass: 328.09468823Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.752
  • Topological Polar Surface Area: 74.2Ų

Grantionin Related Literature

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